Cas no 287100-69-0 (D-Mannitol-2-13C)

• Product name: D-Mannitol-2-13C
• CAS No: 287100-69-0
• MF: C₆H₁₄O₆
• MW: 183.164417743683
• CID: 248679
• PubChem ID: 71308893

D-Mannitol-2-13C Chemical and Physical Properties

Names and Identifiers

• D-Mannitol-2-13C (9CI)
• D-Mannitol-2-13C
• D-[2-13C]MANNITOL
• D-(2-~13~C)-arabino-Hexitol
• DTXSID90745690
• CS-0459782
• D-Mannitol-2-13C, 99 atom % 13C
• HY-N0378S3
• 287100-69-0
• DB-254579

• Inchi： InChI=1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4-,5-,6-/m1/s1/i3+1
• InChI Key： FBPFZTCFMRRESA-ZRXDASGMSA-N
• SMILES： OC[C@H]([C@H]([C@@H]([13C@@H](CO)O)O)O)O

Computed Properties

• Exact Mass: 183.08239300g/mol
• Monoisotopic Mass: 183.08239300g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų
• XLogP3: -3.1

Experimental Properties

• Melting Point: 167-170 °C(lit.)
• Solubility: Water (Slightly)
• PSA: 121.38000
• LogP: -3.58540

D-Mannitol-2-13C Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols

Additional information on D-Mannitol-2-13C

Comprehensive Guide to D-Mannitol-2-13C (CAS No. 287100-69-0): Applications, Benefits, and Research Insights

D-Mannitol-2-13C (CAS No. 287100-69-0) is a stable isotope-labeled derivative of D-mannitol, a naturally occurring sugar alcohol widely used in pharmaceutical, food, and research industries. This 13C-labeled compound is particularly valuable in metabolic studies, nuclear magnetic resonance (NMR) spectroscopy, and tracer experiments due to its isotopic purity and structural integrity. As researchers increasingly focus on precision medicine and metabolic pathway analysis, D-Mannitol-2-13C has emerged as a critical tool for advancing scientific understanding.

The growing demand for isotope-labeled compounds in biomedical research underscores the importance of D-Mannitol-2-13C. Its unique carbon-13 labeling at the second position enables accurate tracking of metabolic fluxes, making it indispensable in studies related to diabetes, cancer metabolism, and gut microbiome interactions. Recent trends in personalized nutrition and functional foods have also sparked interest in this compound, as it helps elucidate how D-mannitol is metabolized in the human body.

From a technical perspective, D-Mannitol-2-13C exhibits high chemical stability and solubility in water, which facilitates its use in in-vivo and in-vitro applications. Its CAS No. 287100-69-0 ensures precise identification in regulatory and procurement contexts, addressing the need for traceability in Good Manufacturing Practice (GMP) environments. Laboratories specializing in stable isotope-resolved metabolomics (SIRM) frequently employ this compound to investigate cellular respiration and carbohydrate metabolism.

In the pharmaceutical sector, D-Mannitol-2-13C serves as an excipient in drug formulation studies, particularly for inhaled medications where its isotopic label allows for precise biodistribution analysis. The compound’s role in MRI contrast agents is another area of active research, leveraging the 13C isotope for enhanced imaging techniques. These applications align with the increasing focus on non-invasive diagnostics and theranostics (therapy + diagnostics), which dominate current medical innovation trends.

Environmental scientists are also exploring D-Mannitol-2-13C as a tracer in biodegradation studies, particularly for assessing the breakdown of organic compounds in ecosystems. This aligns with global concerns about sustainable chemistry and green biotechnology, where isotopic labeling provides unambiguous data on metabolic pathways in microorganisms. The compound’s utility in carbon footprint analysis further highlights its interdisciplinary relevance.

Quality control is paramount for D-Mannitol-2-13C, with suppliers ensuring ≥98% isotopic enrichment and compliance with ISO and USP standards. Researchers often inquire about its storage conditions (typically 2–8°C in airtight containers) and compatibility with other NMR solvents, reflecting the compound’s sensitivity to moisture and temperature fluctuations. These practical considerations are frequently addressed in scientific forums and method development discussions.

Looking ahead, the integration of D-Mannitol-2-13C with machine learning-driven metabolomics presents exciting opportunities. By feeding isotopic tracer data into predictive models, scientists can accelerate discoveries in precision agriculture and nutraceutical development. This synergy between traditional biochemistry and AI-assisted analytics exemplifies how 13C-labeled compounds remain at the forefront of life sciences innovation.

For procurement specialists, understanding the supply chain dynamics of D-Mannitol-2-13C is crucial. The compound’s pricing is influenced by 13C feedstock availability and the complexity of enzymatic synthesis methods. Vendors emphasizing batch-to-batch consistency and regulatory documentation tend to dominate this niche market, catering to academia and contract research organizations (CROs) alike.

In summary, D-Mannitol-2-13C (CAS No. 287100-69-0) bridges fundamental research and applied science, with expanding roles in biomedical imaging, metabolic engineering, and environmental monitoring. Its versatility ensures continued relevance as scientific inquiry increasingly relies on isotope-based techniques to unravel complex biological systems.